Cas no 2229193-18-2 (1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine
• CAS No: 2229193-18-2
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 6258955
• PubChem ID: 165851855
• Update Time: 2025-05-23

1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine
• EN300-1981042
• 1-[1-(5-chloro-2-nitrophenyl)cyclopropyl]ethan-1-amine
• 2229193-18-2

• Inchi： 1S/C11H13ClN2O2/c1-7(13)11(4-5-11)9-6-8(12)2-3-10(9)14(15)16/h2-3,6-7H,4-5,13H2,1H3
• InChI Key： SUVVRISAEKIWDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C(C)N)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.0665554g/mol
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine

Introduction to 1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229193-18-2)

1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 2229193-18-2, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The compound’s structure, featuring a cyclopropyl moiety linked to an amine group and a nitro-substituted phenyl ring, positions it as a promising candidate for further exploration in synthetic organic chemistry and pharmacological research.

The 5-chloro-2-nitrophenyl substituent plays a crucial role in modulating the electronic properties and reactivity of the molecule. The presence of both chlorine and nitro groups introduces multiple sites for functionalization, enabling chemists to tailor its properties for specific biological targets. This dual substitution pattern is particularly interesting because it can influence both the solubility and binding affinity of the compound, making it a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic behavior of 1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine with greater accuracy. Molecular modeling studies suggest that this compound may exhibit favorable interactions with certain enzymes and receptors, which are implicated in various diseases. These predictions are supported by experimental data showing that derivatives of this class of compounds exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and monoamine oxidase (MAO).

The cyclopropylethan-1-amine core of the molecule is another key feature that contributes to its potential therapeutic value. Cyclopropyl-containing compounds have been shown to enhance metabolic stability and reduce susceptibility to degradation by enzymes, thereby improving the bioavailability of drugs. This structural motif is also found in several FDA-approved medications, underscoring its importance in drug design.

In the context of current research, 1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine is being investigated for its potential role in addressing neurological disorders. Preliminary studies indicate that this compound may interact with neurotransmitter systems, potentially offering benefits in conditions such as depression and anxiety. The nitro group, in particular, has been implicated in modulating neuronal activity through its ability to influence redox signaling pathways.

The synthesis of 1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine presents unique challenges due to the sensitivity of the cyclopropyl ring and the presence of electron-withdrawing groups. However, recent methodological improvements have enabled more efficient and scalable production processes. These advancements are crucial for translating laboratory findings into clinical applications, as they ensure a reliable supply of high-quality material for further testing.

From a regulatory perspective, the handling and distribution of 1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine must adhere to stringent guidelines to ensure safety and efficacy. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for optimizing clinical trials and bringing new treatments to market. The compound’s potential as a scaffold for drug development underscores the importance of interdisciplinary cooperation in advancing medical science.

The future direction of research on 1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine lies in exploring its derivatives and analogs to identify more potent and selective pharmacological agents. By leveraging combinatorial chemistry and high-throughput screening techniques, researchers can rapidly identify novel compounds with improved therapeutic profiles. Such approaches are likely to yield breakthroughs in treating a wide range of diseases, including those that are currently difficult to manage.

In conclusion, 1-1-(5-chloro-2-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229193-18-2) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further development. As research progresses, this compound is expected to contribute significantly to the advancement of medicinal chemistry and the discovery of new treatments for human diseases.